Cas no 2228276-59-1 (tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228276-59-1
• MF: C₁₇H₂₁ClN₂O₃
• MW: 336.813243627548
• CID: 5804154
• PubChem ID: 165688991
• Update Time: 2025-06-15

tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1898916
• 2228276-59-1
• tert-butyl N-[2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H21ClN2O3/c1-16(2,3)23-15(22)20(5)17(4,10-21)14-9-11-8-12(18)6-7-13(11)19-14/h6-10,19H,1-5H3
• InChI Key： UIYJKOBWIKEBHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C=O)(C)N(C)C(=O)OC(C)(C)C)N2

Computed Properties

• Exact Mass: 336.1240702g/mol
• Monoisotopic Mass: 336.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228276-59-1 and Product Name: tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

The compound with the CAS number 2228276-59-1 and the product name tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly its 5-chloro-1H-indole moiety and the N-methylcarbamate functional group, make it a promising candidate for further investigation in medicinal chemistry.

Recent research in the domain of indole derivatives has highlighted their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 5-chloro substituent on the indole ring is particularly noteworthy, as it can modulate the electronic properties of the aromatic system, thereby influencing the compound's interactions with biological targets. This modification has been shown to enhance binding affinity and selectivity in several pharmacological assays.

The N-methylcarbamate group is another critical feature of this compound, contributing to its stability and bioavailability. This moiety is commonly employed in pharmaceuticals due to its ability to form hydrogen bonds with biological targets, which can improve the compound's solubility and metabolic profile. The combination of these structural elements suggests that this compound may exhibit a broad spectrum of biological activities, making it a valuable scaffold for further derivatization and optimization.

Current research trends in medicinal chemistry emphasize the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural complexity of tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate positions it as a candidate for such multifunctional drug design strategies. For instance, studies have demonstrated that indole derivatives can interact with various enzymes and receptors involved in signal transduction pathways, making them attractive for developing drugs targeting neurological disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex indole core. These methods not only enhance efficiency but also minimize unwanted byproducts, which is crucial for pharmaceutical applications.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The 5-chloroindole moiety appears to play a key role in these interactions, possibly through direct binding to active sites or allosteric modulation of target proteins. Further investigations are needed to elucidate the precise mechanisms by which this compound exerts its effects.

The tert-butyl group at the carbamate position not only contributes to the overall stability of the molecule but also influences its pharmacokinetic properties. This bulky substituent can prevent rapid metabolism, thereby extending the half-life of the drug in vivo. Additionally, it can enhance membrane permeability, facilitating cellular uptake and distribution throughout the body.

Future directions in the study of this compound may include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for structure-based drug design. Computational modeling techniques can be employed to predict binding affinities and optimize interactions with biological targets. These approaches can accelerate the drug discovery process by identifying promising analogs before experimental synthesis is undertaken.

The integration of machine learning algorithms into drug discovery has revolutionized how compounds are designed and evaluated. By leveraging large datasets and predictive models, researchers can identify structural features that correlate with biological activity more efficiently than traditional methods. The unique properties of tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate make it an ideal candidate for such computational studies.

Moreover, green chemistry principles are increasingly being adopted in pharmaceutical synthesis to minimize environmental impact while maintaining high yields and purity standards. Techniques such as solvent-free reactions or catalytic methods that reduce waste are being explored for synthesizing complex molecules like this one. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

The potential therapeutic applications of this compound are vast and span multiple disease areas. For example, its anti-inflammatory properties could make it useful in treating chronic conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data suggest that it may have neuroprotective effects, opening avenues for research into neurodegenerative diseases like Alzheimer's or Parkinson's.

In conclusion, tert-butyl N-2-(5-chloro-1H-indol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228276-59-1) represents a significant advancement in pharmaceutical chemistry with promising biological activities and favorable pharmacokinetic properties. Its unique structural features position it as a valuable scaffold for further drug development efforts aimed at addressing unmet medical needs across various therapeutic areas.